2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide

• Molecular Formula: C18H19BrN2O2
• Molecular Weight: 375.3 g/mol
• IUPAC Name: 2-bromo-N-[3-(diethylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C18H19BrN2O2/c1-3-21(4-2)18(23)13-8-7-9-14(12-13)20-17(22)15-10-5-6-11-16(15)19/h5-12H,3-4H2,1-2H3,(H,20,22)
• InChI Key: LTROFEAFAFFINP-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2Br

Description

2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide, also known as BDCRB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDCRB belongs to a class of compounds known as benzamides, which have been found to exhibit a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its anti-tumor effects. 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has also been found to inhibit the activation of NF-kB, a signaling pathway involved in inflammation and immune response, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been found to exhibit a range of biochemical and physiological effects in cells and animals. In addition to its anti-tumor and anti-inflammatory effects, 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been found to inhibit the growth of certain bacteria, including Staphylococcus aureus and Escherichia coli. 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has also been found to reduce the production of reactive oxygen species, which can cause cellular damage and contribute to various diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide for lab experiments is its ability to selectively target cancer cells, making it a potential candidate for cancer therapy. However, 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has also been found to exhibit cytotoxic effects on normal cells, which may limit its therapeutic potential. In addition, the mechanism of action of 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide research. One area of interest is the development of 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide derivatives with improved selectivity and potency for cancer cells. Another area of interest is the investigation of 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide's potential as an antiviral agent, particularly in the treatment of herpes simplex virus infections. Further research is also needed to fully understand the mechanism of action of 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide and its potential for use in combination with other cancer therapies.

Synthesis Methods

The synthesis of 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide involves the reaction of 2-bromo-benzoyl chloride with N-(diethylamino)acetyl-3-nitrobenzamide in the presence of a base such as triethylamine. The resulting compound is then reduced to yield 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide. The synthesis of 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been optimized to improve the yield and purity of the compound, making it more readily available for scientific research.

Scientific Research Applications

2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been found to exhibit a range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral properties. Its ability to inhibit the growth of cancer cells has been of particular interest to researchers. 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for cancer therapy. In addition, 2-bromo-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been found to inhibit the replication of certain viruses, including herpes simplex virus, making it a potential antiviral agent.